2,2-Bis(4-(4-amino-3-hydroxyphenoxy)phenyl)adamantane

• Molecular Formula: C34H34N2O4
• Molecular Weight: 534.6 g/mol
• IUPAC Name: 2-amino-5-[4-[2-[4-(4-amino-3-hydroxyphenoxy)phenyl]-2-adamantyl]phenoxy]phenol
• InChI: InChI=1S/C34H34N2O4/c35-30-11-9-28(18-32(30)37)39-26-5-1-22(2-6-26)34(24-14-20-13-21(16-24)17-25(34)15-20)23-3-7-27(8-4-23)40-29-10-12-31(36)33(38)19-29/h1-12,18-21,24-25,37-38H,13-17,35-36H2
• InChI Key: DPMXTDKQWKXVSU-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)C3(C4=CC=C(C=C4)OC5=CC(=C(C=C5)N)O)C6=CC=C(C=C6)OC7=CC(=C(C=C7)N)O
• Synonyms: 2,2-bis(4-(4-amino-3-hydroxyphenoxy)phenyl)adamantane; DPA adamantane cpd

Description

2,2-Bis(4-(4-amino-3-hydroxyphenoxy)phenyl)adamantane, also known as this compound, is a useful research compound. Its molecular formula is C34H34N2O4 and its molecular weight is 534.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 706832. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

A mixture of 2,2-bis(4-(3-hydroxy-4-nitrophenoxy)phenyl)adamantane (3.00 g, 5.05 mmol), 10% Pd/C (0.06 g) and ethanol (60 mL) were heated to reflux. Then, 20 mL of hydrazine hydrate was added dropwise into the suspension solution over a period of 1 hour. After the mixture was refluexed for another 24 h. The reaction solution was then filtered to remove Pd/C. The crude product was recrystallized from ethanol to give 1.81 g (67.1%) of 2,2-bis(4-(4-amino-3-hydroxyphenoxy)phenyl)adamantane. mp>160° C. (decompose); IR (KBr): 3415, 3298, 2912 cm−1, MS (EI) m/z 534 (M+, 100); Anal. Calcd. for C34H34N2O4: C, 76.40; H, 6.36; N, 5.24. Found: C, 76.21; H, 6.45; N, 5.22.